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Compound of Interest

Compound Name: Berkelium

Cat. No.: B1215314 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on minimizing radioactive

contamination in laboratories working with berkelium (Bk). Given that Berkelium-249 is a beta

emitter that decays into Californium-249, a strong alpha emitter, all procedures must account

for the hazards of both radionuclides. Strict adherence to these protocols is crucial for ensuring

personnel safety and the integrity of experimental data.

Frequently Asked Questions (FAQs)
Q1: What are the primary sources of radioactive contamination in a berkelium lab?

A1: The primary sources of contamination include:

Aerosols: Generation of airborne particles during sample handling, dissolution, or transfer.

Spills: Accidental spillage of liquids containing berkelium or its decay products.

Improper Glovebox Technique: Breaches in glovebox integrity, improper transfer of materials

in and out of the glovebox, and inadequate cleaning of the glovebox interior.

Contaminated Equipment: Use of tools, glassware, and other equipment that has not been

properly decontaminated.
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Personal Protective Equipment (PPE) Failure: Breaches in gloves, lab coats, or other

protective gear.

Waste Handling: Improper segregation, packaging, or storage of radioactive waste.

Q2: What are the immediate steps to take in case of a suspected berkelium spill?

A2: In the event of a suspected spill, follow the S.W.I.M. procedure:

S - Stop the work: Immediately cease all activities.

W - Warn others: Alert all personnel in the vicinity.

I - Isolate the area: Cordon off the affected area to prevent the spread of contamination.

M - Minimize exposure: Evacuate the immediate area and prevent anyone from leaving the

laboratory until they have been monitored for contamination. Immediately notify the

Radiation Safety Officer (RSO).

Q3: How do I decontaminate surfaces contaminated with berkelium?

A3: For non-porous surfaces, a multi-step decontamination process is recommended. Start with

a mild cleaning agent and progress to more aggressive solutions if necessary. A common and

effective decontamination solution for transuranic elements is a solution of

Diethylenetriaminepentaacetic acid (DTPA). A typical preparation involves a 1% to 5% solution

of DTPA in a buffered aqueous solution. Always perform a wipe test after each decontamination

step to assess effectiveness. For porous surfaces that cannot be effectively decontaminated,

the material should be treated as radioactive waste.

Q4: What type of shielding is required when working with Berkelium-249?

A4: Berkelium-249 is primarily a beta emitter. Low-Z materials like acrylic (Plexiglas) are

effective for shielding beta particles to minimize the production of secondary X-rays

(bremsstrahlung). As Berkelium-249 decays to Californium-249, an alpha emitter, the primary

concern becomes containment rather than shielding for the alpha particles, as they are easily

stopped by a thin layer of material, such as the walls of a glovebox or even a sheet of paper.[1]

[2]
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Troubleshooting Guides
Issue 1: Persistent Alpha Contamination Detected on
Surfaces After Decontamination
Problem: Routine wipe tests continue to show alpha contamination levels above the

permissible limits even after cleaning with standard detergents.

Possible Causes:

Ineffective decontamination solution for the chemical form of the contaminant.

Contamination has penetrated a porous surface.

"Fixed" contamination that is not easily removed by wiping.

Interference from radon and its progeny in the counting instrument.

Troubleshooting Steps:

Verify Instrument Background: Before taking further action, check the background count rate

of your alpha survey meter or liquid scintillation counter to rule out instrument malfunction or

high background radiation.

Use a Chelating Agent: Switch to a decontamination solution containing a chelating agent

like DTPA or EDTA. These agents are more effective at binding with transuranic elements

and removing them from surfaces.

Consider the Surface: If the contamination is on a porous surface (e.g., unsealed concrete,

wood), it may be impossible to decontaminate fully. In such cases, the area may need to be

shielded, sealed with an epoxy paint, or the material disposed of as radioactive waste.

Perform a More Aggressive Decontamination: If the surface is non-porous and contamination

persists, a more aggressive cleaning method may be necessary. This could involve using a

mild abrasive cleaner, but this should be done with caution to avoid damaging the surface

and creating more contamination. Consult with your RSO before using abrasive methods.
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Let it Decay: If the contamination is from a short-lived alpha emitter and the area can be

safely isolated, allowing for radioactive decay may be a viable option. However, this is not

practical for the long-lived Californium-249 (half-life of 351 years).[3]

Issue 2: Elevated Beta Counts on a Wipe Test from a
"Clean" Area
Problem: A wipe test from an area believed to be free of contamination shows beta activity

significantly above background levels.

Possible Causes:

Cross-contamination from a contaminated area.

Improperly disposed of waste.

Contaminated PPE being worn outside of a designated area.

A previously undetected small spill.

Troubleshooting Steps:

Isolate and Re-survey: Immediately isolate the area where the wipe was taken. Conduct a

more thorough survey of the surrounding area with a beta-sensitive survey meter to

determine the extent of the contamination.

Trace the Source: Review recent activities in and around the contaminated area. Check

logbooks, waste disposal records, and interview personnel to identify the potential source of

the contamination.

Decontaminate: Once the extent of the contamination is known, decontaminate the area

using appropriate procedures. For beta contamination from Bk-249, a standard laboratory

detergent may be sufficient.

Review and Reinforce Procedures: This incident should trigger a review of laboratory

procedures for handling radioactive materials, waste disposal, and donning/doffing of PPE.

Additional training for personnel may be necessary to prevent recurrence.
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Quantitative Data Summary
Parameter Berkelium-249 (Bk-249) Californium-249 (Cf-249)

Half-life 330 days[4] 351 years[3]

Primary Emission Beta (β⁻) Alpha (α)[5]

Specific Activity 1.59 x 10¹³ Bq/g 1.51 x 10¹¹ Bq/g

Shielding Requirement
Low-Z material (e.g., Acrylic) to

minimize bremsstrahlung.[6][7]

Containment (e.g., glovebox) is

sufficient.[1][2]

NRC Removable Surface

Contamination Limit (Alpha

Emitters)

Not Applicable (Beta Emitter)
20 dpm/100 cm² (for

unrestricted areas)[8]

NRC Total Surface

Contamination Limit (Alpha

Emitters)

Not Applicable (Beta Emitter)
100 dpm/100 cm² (for

unrestricted areas)[8]

Note: In the absence of specific regulatory limits for Berkelium-249 (a beta emitter), it is best

practice to maintain contamination levels As Low As Reasonably Achievable (ALARA). For

Californium-249, the limits for transuranics and other alpha emitters should be followed.

Experimental Protocols
Protocol 1: Wipe Test for Removable Alpha and Beta
Contamination
Objective: To determine the level of removable radioactive contamination on a surface.

Materials:

Filter paper or cotton swabs

Liquid scintillation vials

Liquid scintillation cocktail

Forceps
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Marking pen

Survey map of the area

Procedure:

Put on appropriate PPE (lab coat, double gloves).

Using forceps, take a piece of filter paper or a swab.

Wipe a 100 cm² area (approximately 4x4 inches) of the surface to be tested. Apply firm, even

pressure.

For alpha emitters, it is recommended to use a dry wipe to avoid shielding the alpha

particles. For beta emitters, the wipe can be slightly moistened with ethanol or deionized

water to improve collection efficiency.[9][10]

Place the wipe in a labeled liquid scintillation vial.

On a survey map, record the location corresponding to the vial number.

Prepare a "blank" vial containing an unused wipe to determine the background radiation

level.

In the laboratory, add the appropriate liquid scintillation cocktail to each vial.

Analyze the samples using a liquid scintillation counter with alpha-beta discrimination

capabilities.

Calculate the removable contamination in dpm/100 cm² by subtracting the background count

rate from the sample count rate and accounting for the counter's efficiency.

Protocol 2: Decontamination of Glassware
Contaminated with Berkelium
Objective: To safely and effectively decontaminate glassware for reuse or disposal.

Materials:
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Decontamination solution (e.g., 1-5% DTPA solution)

Mild detergent

Scrub brushes

Plastic tubs for soaking

Wipe test supplies

Radioactive waste containers

Procedure:

Initial Rinse: In a designated sink within a fume hood or glovebox, carefully rinse the

glassware with water to remove any loose contamination. Collect the rinse water as liquid

radioactive waste.

Soaking: Place the glassware in a plastic tub filled with a decontamination solution. Allow the

glassware to soak for at least one hour. For heavy contamination, a longer soaking time may

be necessary.

Scrubbing: Wearing appropriate gloves, use a scrub brush to clean the inside and outside of

the glassware while it is submerged in the decontamination solution.

Rinsing: Thoroughly rinse the glassware with deionized water, collecting the rinse water as

liquid radioactive waste.

Drying: Allow the glassware to air dry in a designated clean area.

Monitoring: Perform a wipe test on the decontaminated glassware to ensure that the

contamination levels are below the release limits.

Segregation: If the glassware is still contaminated above the limits after multiple

decontamination cycles, it must be disposed of as solid radioactive waste. If it is clean, it can

be returned to use or disposed of as non-radioactive waste, depending on laboratory policy.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizations
Suspected Contamination Event

Stop All Work Immediately

Warn Personnel in the Area

Isolate the Contaminated Area

Notify Radiation Safety Officer (RSO)

Monitor All Potentially
Contaminated Personnel

Decontaminate Personnel
(if necessary)

Contamination Found

RSO Assesses the
Extent of Contamination

No Contamination

Decontaminate the Area

Perform Wipe Test to
Confirm Decontamination

Dispose of Contaminated
Materials as Radioactive Waste

Above Limits

Release Area for Normal Operations

Below Limits

File an Incident Report

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1215314?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for responding to a radioactive contamination event.
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Caption: Standard workflow for handling materials inside a glovebox.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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